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Compound of Interest

Compound Name: Spectinamide 1599

Cat. No.: B13914487 Get Quote

Spectinamide 1599: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Spectinamide 1599 is a novel semi-synthetic antibiotic derived from spectinomycin, exhibiting

potent activity against Mycobacterium tuberculosis, including multidrug-resistant (MDR) and

extensively drug-resistant (XDR) strains. Its mechanism of action involves the inhibition of

bacterial protein synthesis through binding to the 30S ribosomal subunit. A key structural

modification allows it to evade the native Rv1258c efflux pump in M. tuberculosis, a common

mechanism of resistance to its parent compound. This technical guide provides a

comprehensive overview of the chemical properties, solubility, and relevant experimental

methodologies for Spectinamide 1599, aimed at supporting further research and development.

Chemical and Physical Properties
Spectinamide 1599 is a hydrophilic molecule with the chemical formula C₂₁H₃₁ClN₄O₇. Its

chemical structure and key physicochemical properties are summarized below.
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Property Value Source

Molecular Formula C₂₁H₃₁ClN₄O₇ PubChem

Molecular Weight 486.9 g/mol PubChem

IUPAC Name

2-(5-chloropyridin-2-yl)-N-

[(1R,3S,5R,7R,8S,10R,11S,12

S,13R,14S)-8,12,14-trihydroxy-

5-methyl-11,13-

bis(methylamino)-2,4,9-

trioxatricyclo[8.4.0.0³,⁸]tetradec

an-7-yl]acetamide

PubChem

CAS Number 1620153-85-6 MedChemExpress[1]

Calculated LogP (ClogP) -2.52 Multiple Sources

pKa 8.69 Multiple Sources

Biopharmaceutics Drug

Disposition Classification

System (BDDCS)

Class 3 Multiple Sources

Solubility
Spectinamide 1599 is characterized by its high aqueous solubility, a critical attribute for its

formulation and administration.

Solvent Solubility Source

Aqueous Solution >1 mM NIH[2]

Experimental Protocol for Solubility Determination
(Representative)
While a specific, detailed protocol for Spectinamide 1599 solubility determination is not

publicly available, a standard method such as the shake-flask method would be appropriate.
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Objective: To determine the equilibrium solubility of Spectinamide 1599 in water at a specified

temperature.

Materials:

Spectinamide 1599 powder

Purified water (e.g., Milli-Q or equivalent)

Scintillation vials or other suitable sealed containers

Orbital shaker with temperature control

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV

or Charged Aerosol Detector)

Procedure:

Add an excess amount of Spectinamide 1599 powder to a series of vials containing a

known volume of purified water.

Seal the vials to prevent solvent evaporation.

Place the vials on an orbital shaker set to a constant speed and temperature (e.g., 25 °C or

37 °C) for a sufficient period to reach equilibrium (typically 24-48 hours).

After incubation, visually inspect the vials to ensure an excess of solid material remains,

confirming saturation.

Centrifuge the samples at a high speed to pellet the undissolved solid.

Carefully withdraw a known volume of the supernatant, ensuring no solid particles are

transferred.

Dilute the supernatant with a suitable solvent to a concentration within the linear range of the

analytical method.
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Quantify the concentration of Spectinamide 1599 in the diluted samples using a validated

HPLC method.

Calculate the original solubility in mg/mL or molarity.

Mechanism of Action: Ribosomal Inhibition
Spectinamide 1599 exerts its antibacterial effect by inhibiting protein synthesis in bacteria.

This is achieved by binding to a specific site on the bacterial ribosome.

Signaling Pathway: Inhibition of Bacterial Protein
Synthesis
The following diagram illustrates the mechanism of action of Spectinamide 1599.
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Mechanism of Action of Spectinamide 1599
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In Vitro Efficacy Assessment of Spectinamide 1599

Start: Prepare M. tuberculosis Culture

Prepare Serial Dilutions of Spectinamide 1599

Inoculate Culture with Drug Dilutions

Incubate at 37°C

Determine Minimum Inhibitory Concentration (MIC)

Perform Time-Kill Assay

Plate Samples at Different Time Points

Count Colony Forming Units (CFU)

Analyze Data and Determine Bactericidal/Bacteriostatic Activity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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